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Compound of Interest

Compound Name: H-Gly-Lys-Gly-OH

Cat. No.: B1337361

In-Depth Technical Guide: H-Gly-Lys-Gly-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of the
tripeptide H-Gly-Lys-Gly-OH, also known as Glycyl-Lysyl-Glycine. This peptide is composed of
three amino acid residues: two glycine units and one lysine unit.

Core Physicochemical Data

The essential quantitative data for H-Gly-Lys-Gly-OH is summarized in the table below. This
information is critical for a range of applications, from calculating molar concentrations in
experimental setups to interpreting mass spectrometry data.

Property Value Reference
Molecular Weight 260.29 g/mol [1]
Chemical Formula C10H20N404 [1]

Structural Composition

H-Gly-Lys-Gly-OH is a tripeptide synthesized from the amino acids glycine and lysine.[1] The
sequence consists of a glycine residue at the N-terminus, followed by a lysine residue, and
concluding with a glycine residue at the C-terminus. The peptide bonds link the carboxyl group
of one amino acid to the amino group of the next.
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Caption: Molecular composition of H-Gly-Lys-Gly-OH.

Experimental Protocols

While this document focuses on the core properties of H-Gly-Lys-Gly-OH, any experimental
work involving this peptide would necessitate standard laboratory protocols. For instance, the
preparation of stock solutions would require the precise measurement of the peptide's mass,
followed by dissolution in a suitable solvent to a known volume, using the molecular weight
provided above for concentration calculations. Subsequent experiments, such as cell-based
assays or binding studies, would require their own specific, validated protocols. A study by
Ringseis et al. (2005) utilized H-Gly-Lys-Gly-OH in modulating the release of vasoactive
substances from human aortic endothelial cells, illustrating a potential research application.[1]

Applications in Research

H-Gly-Lys-Gly-OH can be utilized in the synthesis of casein and soybean protein.[1] Peptides
and hydrolysates derived from such proteins are subjects of research for their potential
biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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